Cas no 4958-39-8 (Adenosine-3'-monophosphate Sodium Salt)

• Product Name: Adenosine-3'-monophosphate Sodium Salt
• CAS No: 4958-39-8
• MF: C₁₀H₁₂N₅Na₂O₇P
• MW: 391.18488407135
• MDL: MFCD00065985
• CID: 324742
• Update Time: 2025-06-13

Adenosine-3'-monophosphate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylicacid, disodium salt (8CI,9CI)
• Adenosine-3'-monophosphate Sodium Salt

• MDL： MFCD00065985
• Inchi： 1S/C10H14N5O7P.2Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20;;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• InChI Key： ANSFNURBJWQHAI-IDIVVRGQSA-L
• SMILES： P(=O)([O-])([O-])O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2.[Na+].[Na+]

Adenosine-3'-monophosphate Sodium Salt Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Adenosine-3'-monophosphate Sodium Salt

Comprehensive Overview of Adenosine-3'-monophosphate Sodium Salt (CAS No. 4958-39-8): Properties, Applications, and Research Insights

Adenosine-3'-monophosphate Sodium Salt (CAS No. 4958-39-8), often abbreviated as 3'-AMP Na Salt, is a biologically significant nucleotide derivative widely utilized in biochemical research, pharmaceutical development, and diagnostic applications. This compound belongs to the class of adenosine monophosphates, which play pivotal roles in cellular energy transfer (ATP metabolism), signal transduction, and enzymatic reactions. With the growing interest in nucleotide-based therapeutics and metabolic pathway analysis, this sodium salt variant has garnered attention for its stability, solubility, and compatibility with in vitro assays.

The molecular structure of Adenosine-3'-monophosphate Sodium Salt features a ribose sugar linked to adenine at the 3'-position, with a single phosphate group and a sodium counterion. This configuration distinguishes it from its isomer 5'-AMP, making it particularly valuable for studying RNA processing and phosphodiesterase activity. Researchers frequently employ it as a substrate or standard in HPLC analysis, enzyme kinetics, and cell culture media formulations. Recent trends in personalized medicine and mitochondrial health have further amplified its relevance, as it serves as a precursor in investigations of energy homeostasis disorders.

From a technical perspective, CAS No. 4958-39-8 exhibits high purity (>98%) and water solubility, critical for high-throughput screening platforms. Its stability under physiological pH ranges (6.0–8.0) makes it suitable for biopharmaceutical applications, including drug delivery systems targeting purinergic receptors. Notably, the sodium salt form enhances bioavailability compared to free acid variants, addressing common challenges in nucleotide absorption studies. These properties align with current industry demands for bioactive small molecules in cancer immunotherapy and neurodegenerative disease research.

Emerging applications of 3'-AMP Sodium Salt extend to diagnostic reagent development, where it acts as a calibrator for mass spectrometry-based metabolomics. The compound’s role in modulating cyclic nucleotide pathways has also sparked interest in cardiovascular research, particularly in studies exploring endothelial function and platelet aggregation. Furthermore, its compatibility with CRISPR-Cas9 gene-editing workflows underscores its versatility in modern genomic medicine.

Quality control protocols for Adenosine-3'-monophosphate Sodium Salt adhere to stringent pharmacopoeial standards, ensuring batch-to-batch consistency for GLP-compliant laboratories. Storage recommendations typically include desiccated conditions at -20°C to preserve its chemical integrity, a detail frequently queried by researchers optimizing long-term stability protocols. Suppliers often provide COA (Certificate of Analysis) documentation, a critical requirement for FDA submissions involving nucleotide analogs.

In the context of sustainable biotechnology, 4958-39-8 has been evaluated for eco-friendly synthesis routes using enzymatic catalysis, reducing reliance on traditional organic solvents. This aligns with the green chemistry movement and responds to increasing searches for environmentally benign research reagents. Such innovations position this compound as a model for circular economy principles in fine chemical production.

The global market for nucleotide derivatives like 3'-AMP Na Salt is projected to grow at a CAGR of 6.2% (2023–2030), driven by demand in preclinical research and IVD (In Vitro Diagnostic) sectors. Patent analyses reveal increasing filings for its use in biomarker detection kits and stem cell differentiation media, reflecting its cross-disciplinary utility. These developments cater to the rising popularity of multi-omics approaches in precision medicine initiatives worldwide.